Cas no 1251679-29-4 (N-benzyl-N-methyl-1-[6-(thiomorpholin-4-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide)

• Product Name: N-benzyl-N-methyl-1-[6-(thiomorpholin-4-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide
• CAS No: 1251679-29-4
• MF: C₂₀H₂₂N₆OS
• MW: 394.493281841278
• CID: 5798979
• Update Time: 2025-06-30

N-benzyl-N-methyl-1-[6-(thiomorpholin-4-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-methyl-1-(6-thiomorpholin-4-ylpyrimidin-4-yl)imidazole-4-carboxamide
• N-benzyl-N-methyl-1-[6-(thiomorpholin-4-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide

• Inchi： 1S/C20H22N6OS/c1-24(13-16-5-3-2-4-6-16)19(27)17-14-26(15-22-17)18-7-8-21-20(23-18)25-9-11-28-12-10-25/h2-8,14-15H,9-13H2,1H3
• InChI Key： XUGQMAOINKJUSI-UHFFFAOYSA-N
• SMILES： C1N(C2C=CN=C(N3CCSCC3)N=2)C=C(C(N(CC2=CC=CC=C2)C)=O)N=1

Additional information on N-benzyl-N-methyl-1-[6-(thiomorpholin-4-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide

Research Brief on N-benzyl-N-methyl-1-[6-(thiomorpholin-4-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide (CAS: 1251679-29-4)

N-benzyl-N-methyl-1-[6-(thiomorpholin-4-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide (CAS: 1251679-29-4) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a promising therapeutic agent, particularly in the context of kinase inhibition and targeted cancer therapy. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activity, and potential clinical applications.

The compound's structure features a pyrimidine core substituted with a thiomorpholine moiety and an imidazole carboxamide group, which confers unique binding properties to specific kinase targets. Recent in vitro studies have demonstrated its potent inhibitory activity against a range of kinases, including those implicated in oncogenic signaling pathways. Notably, its selectivity profile suggests a favorable therapeutic window, minimizing off-target effects that are often associated with kinase inhibitors.

In preclinical models, N-benzyl-N-methyl-1-[6-(thiomorpholin-4-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide has shown efficacy in suppressing tumor growth and metastasis. Mechanistic studies reveal that the compound disrupts key signaling cascades, such as the PI3K/AKT and MAPK pathways, which are critical for cancer cell survival and proliferation. These findings underscore its potential as a targeted therapy for malignancies driven by dysregulated kinase activity.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability, which are essential for its development as a viable drug candidate. Preliminary data indicate favorable oral absorption and tissue distribution, with minimal hepatic toxicity observed in animal models. These properties position the compound as a strong candidate for further optimization and clinical translation.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research efforts are focused on structural modifications to enhance its potency and reduce potential side effects. Additionally, combination therapy studies are underway to explore synergistic effects with existing anticancer agents, which could broaden its therapeutic applicability.

In conclusion, N-benzyl-N-methyl-1-[6-(thiomorpholin-4-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide represents a compelling example of rational drug design in the chemical biology space. Its unique structural features and promising biological activity make it a valuable subject of ongoing research. Future studies will be critical in advancing this compound toward clinical trials, with the ultimate goal of addressing unmet medical needs in oncology and beyond.